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Compound of Interest

Compound Name: Metolcarb-d3

Cat. No.: B12414777

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
persistence of the carbamate insecticide Metolcarb. It is designed to be a valuable resource for
researchers, scientists, and professionals involved in environmental risk assessment and drug
development. This document details Metolcarb's physicochemical characteristics, its
degradation pathways in various environmental compartments, and the methodologies used to
assess its environmental impact.

Physicochemical Properties of Metolcarb

Understanding the fundamental physicochemical properties of Metolcarb is crucial for
predicting its behavior and transport in the environment. These properties influence its solubility
in water, potential for volatilization, and its tendency to adsorb to soil and sediment. A summary
of key properties is presented in Table 1.

Table 1: Physicochemical Properties of Metolcarb
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Property Value Reference(s)
Chemical Name m-Tolyl methylcarbamate [1112]
CAS Number 1129-41-5 [1][3]
Molecular Formula CoH11NO2 [3]
Molecular Weight 165.19 g/mol

Appearance Colorless crystalline solid

Melting Point 74-77 °C

Boiling Point 293.03 °C (rough estimate)

Water Solubility 2600 mg/L (at 30 °C)

Vapor Pressure 0.145 Pa (at 20 °C)

Log Kow (Octanol-Water 17

Partition Coefficient)

pKa 12.38 + 0.46 (Predicted)

Environmental Fate and Persistence

Metolcarb's persistence in the environment is determined by a combination of abiotic and biotic
degradation processes. The primary routes of dissipation include hydrolysis, photolysis, and
microbial biodegradation.

Abiotic Degradation

Hydrolysis is a significant degradation pathway for Metolcarb, particularly in neutral to alkaline
aquatic environments. The rate of hydrolysis is pH-dependent, with faster degradation
occurring at higher pH levels. Metolcarb is stable in acidic solutions (pH < 6).

Table 2: Hydrolysis Half-life of Metolcarb
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pH Temperature (°C) Half-life (t'%%) Reference(s)
7 25 25 days (estimated)
8 25 2.5 days (estimated)
2.8 hours
9 Not specified (freshwater), 6 hours
(seawater)

The primary hydrolysis product of Metolcarb is m-methylphenol.

Photodegradation in water can also contribute to the breakdown of Metolcarb. The major
photolysis degradation product identified is m-methylphenol. The atmospheric half-life of vapor-
phase Metolcarb due to reaction with photochemically-produced hydroxyl radicals is estimated
to be about 1.8 days.

Biotic Degradation

Microbial degradation is a key process for the dissipation of Metolcarb in soil. The rate of
biodegradation is influenced by soil type, pH, and microbial activity. Half-lives in various soils
have been reported to range from 3.8 to 55 days.

Table 3: Soil Biodegradation Half-life of Metolcarb

Half-life (t%) in

Soil Type pH Reference(s)
days
Silt 7.85 7.9
Silt Loam 7.20 14
Silt Loam 7.05 15
Silt Loam 6.85 3.8
Sand 5.20 7.6
Peat 5.90 55
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In aquatic systems, Metolcarb can also be biodegraded by microorganisms. In a study using an
activated sludge inoculum, 36% to 41% of Metolcarb reached its theoretical biochemical
oxygen demand (BOD) over a 4-week period.

Degradation Pathways

The environmental degradation of Metolcarb proceeds through several interconnected
pathways, including abiotic hydrolysis and photolysis, as well as biotic transformations
mediated by microorganisms.

Abiotic Degradation
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Metolcarb Environmental Degradation Pathways
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The main metabolic pathways for Metolcarb in plants, mammals, and insects involve
hydroxylation of the ring-methyl group, N-methyl group, and the phenyl ring, followed by
conjugation. Carbamate ester hydrolysis to form m-cresol is also a documented pathway.
Further oxidation of the ring-hydroxymethyl group to a carboxyl group can also occur.

Experimental Protocols

Standardized test guidelines, such as those from the Organisation for Economic Co-operation

and Development (OECD), are employed to evaluate the environmental fate of chemicals like
Metolcarb.

Hydrolysis Study (following OECD Guideline 111)

This study determines the rate of abiotic hydrolysis of Metolcarb in aqueous solutions at
different pH values.
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Prepare sterile agueous buffer solutions
(pH 4, 7, and 9)

Add Metolcarb to buffer solutions
(concentration < 0.01 M or 50% of solubility)

Analyze samples for Metolcarb and
hydrolysis products (e.g., m-methylphenol)
using HPLC or LC-MS/MS

Calculate hydrolysis rate constant (k)
and half-life (t*2) at each pH

Click to download full resolution via product page

Workflow for Metolcarb Hydrolysis Study

Methodology:

» Preparation of Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.
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» Application of Test Substance: Metolcarb is added to each buffer solution at a concentration
not exceeding 0.01 M or half of its water solubility.

e Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C). A
preliminary test may be conducted at an elevated temperature (e.g., 50°C) to quickly assess
stability.

o Sampling: Aliquots are taken at various time intervals.

e Analysis: The concentration of Metolcarb and its primary hydrolysis product, m-
methylphenol, is determined using a validated analytical method such as High-Performance
Liguid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).

o Data Analysis: The degradation rate constant and half-life are calculated for each pH.

Aqueous Photolysis Study (following OECD Guideline
316)

This study evaluates the degradation of Metolcarb in water due to direct exposure to sunlight.
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Prepare sterile aqueous solution of Metolcarb
in transparent vessels (e.g., quartz)

Irradiate samples with a light source
simulating natural sunlight (e.g., Xenon arc lamp)

e

Collect samples from both irradiated and
dark control vessels at time intervals

Prepare dark controls to assess hydrolysis

Analyze for Metolcarb and photoproducts
(e.g., m-methylphenol) using HPLC or LC-MS/MS

Determine photolysis rate constant and half-life,
correcting for hydrolysis. Calculate quantum yield.
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Workflow for Metolcarb Aqueous Photolysis Study

Methodology:

* Preparation of Solutions: A sterile aqueous solution of Metolcarb is prepared in vessels
transparent to the light source (e.g., quartz tubes).

+ Dark Controls: Control samples are prepared and kept in the dark to measure hydrolysis
concurrently.
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« Irradiation: Samples are exposed to a light source that simulates natural sunlight, such as a
xenon arc lamp with appropriate filters.

o Sampling: Samples are collected from both the irradiated and dark control vessels at various
time points.

e Analysis: The concentrations of Metolcarb and its photoproducts are quantified using a
suitable analytical method.

o Data Analysis: The photolysis rate constant and half-life are calculated, correcting for any
degradation observed in the dark controls. The quantum yield can also be determined.

Soil Biodegradation Study (following OECD Guideline
307)

This study assesses the rate and route of Metolcarb degradation in soil under aerobic and/or
anaerobic conditions.
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Select and characterize representative soil types

Treat soil samples with Metolcarb
(radiolabeled or non-labeled)

Incubate soil samples in the dark at a
constant temperature and moisture content

N

Collect soil samples at various time intervals

Extract and analyze soil for Metolcarb and

Trap evolved CO:z and other volatile metabolites degradation products using HPLC or GC-MS

Determine the degradation rate (DTso and DTso)
and identify major metabolites

Click to download full resolution via product page

Workflow for Metolcarb Soil Biodegradation Study

Methodology:

¢ Soil Selection and Preparation: Representative agricultural soils are collected and
characterized (e.g., texture, pH, organic carbon content).
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» Application: Metolcarb (often 14C-labeled for mass balance studies) is applied to the soil
samples.

 Incubation: The treated soil is incubated in the dark at a controlled temperature and moisture
level. For aerobic studies, a continuous flow of air is provided. For anaerobic studies, the soill
is flooded and purged with an inert gas.

» Volatile Trapping: Evolved *CO:z and other volatile organic compounds are trapped to
assess mineralization and volatilization.

o Sampling and Extraction: Soil samples are taken at different time intervals and extracted with
appropriate solvents.

e Analysis: The extracts are analyzed for Metolcarb and its degradation products using
techniques like HPLC with radiometric detection, LC-MS/MS, or Gas Chromatography-Mass
Spectrometry (GC-MS).

o Data Analysis: The dissipation time for 50% and 90% of the applied Metolcarb (DTso and
DToo) is calculated. Major transformation products are identified and quantified.

Analytical Methodologies

Accurate and sensitive analytical methods are essential for monitoring Metolcarb and its
degradation products in environmental matrices.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the analysis of carbamate pesticides due to their thermal
lability, which can make GC analysis challenging.

Table 4: Example HPLC-MS/MS Parameters for Metolcarb Analysis
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Parameter Setting Reference(s)

Reversed-phase C18 (e.g., 2.1
x 100 mm, 1.8 pm)

Column

Mobile Phase A Water with 0.1% formic acid

) Acetonitrile or Methanol with
Mobile Phase B ) ]
0.1% formic acid

Optimized for separation of

Gradient '
Metolcarb and metabolites

Flow Rate 0.3 - 0.4 mL/min

Injection Volume 5-20uL

o Electrospray lonization (ESI),
lonization Mode N
Positive

Precursor lon (m/z) -> Product
MS/MS Transitions (MRM) lon (m/z) (Specific values to be

optimized)

Gas Chromatography-Mass Spectrometry (GC-MS)

While less common for direct analysis of carbamates, GC-MS can be used, often requiring a
derivatization step to improve the thermal stability and volatility of the analytes.

Table 5: Example GC-MS Parameters for Metolcarb Analysis (with derivatization)
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Parameter Setting Reference(s)

o Silylating agents or flash
Derivatization Agent i
methylation

Non-polar or medium-polarity

Column (e.g., DB-5MS, 30 m x 0.25
mm x 0.25 pm)
Injector Temperature 250 °C

Ramped temperature program

Oven Program
(e.g., 70°C to 300°C)

Carrier Gas Helium
lonization Mode Electron lonization (EI)
Mass Analyzer Quadrupole or lon Trap

o Selected lon Monitoring (SIM)
Acquisition Mode
or Full Scan

Conclusion

Metolcarb exhibits moderate persistence in the environment. Its fate is primarily governed by
pH-dependent hydrolysis and microbial degradation in soil and water. The principal degradation
product is m-methylphenol. The information and methodologies presented in this guide provide
a robust framework for assessing the environmental risk of Metolcarb and for developing
strategies to mitigate its potential impact. The detailed experimental protocols and analytical
methods described herein are intended to support researchers and scientists in conducting
reliable and reproducible environmental fate studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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